87-13-8

Diethyl ethoxymethylenemalonate

In Stock

• CAS RN:
• 87-13-8

• Formula:
• C10H16O5

• InChI:
• InChI=1S/C10H16O5/c1-4-13-7-8(9(11)14-5-2)10(12)15-6-3/h7H,4-6H2,1-3H3

• InChIKey:
• LTMHNWPUDSTBKD-UHFFFAOYSA-N

• Diethyl ethoxymethylenemalonate, also known as Diethyl ethoxymethylenemalonate, is a useful research compound. Its molecular formula is C10H16O5 and its molecular weight is 216.23 g/mol. The purity is usually 95%.

6-(Methoxymethyl)-2-(methylthio)pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 68087-13-8

• Formula:
• C7H10N2O2S

• InChI:
• InChI=1S/C7H10N2O2S/c1-11-4-5-3-6(10)9-7(8-5)12-2/h3H,4H2,1-2H3,(H,8,9,10)

• InChIKey:
• OWIFCBBLFPQMSJ-UHFFFAOYSA-N

• 6-(Methoxymethyl)-2-(methylthio)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C7H10N2O2S and its molecular weight is 186.23 g/mol. The purity is usually 95%.

4-Amino-5-nitropicolinic acid

In Stock

• CAS RN:
• 84487-13-8

• Formula:
• C6H5N3O4

• InChI:
• InChI=1S/C6H5N3O4/c7-3-1-4(6(10)11)8-2-5(3)9(12)13/h1-2H,(H2,7,8)(H,10,11)

• InChIKey:
• PSPHQJQRXLPEED-UHFFFAOYSA-N

• 4-Amino-5-nitropicolinic acid is a useful research compound. Its molecular formula is C6H5N3O4 and its molecular weight is 183.12 g/mol. The purity is usually 95%.

N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-hydroxyethyl)oxalamide

In Stock

• CAS RN:
• 872987-13-8

• Formula:
• C16H22FN3O6S

• InChI:
• InChI=1S/C16H22FN3O6S/c1-11-9-12(17)3-4-13(11)27(24,25)20-6-2-8-26-14(20)10-19-16(23)15(22)18-5-7-21/h3-4,9,14,21H,2,5-8,10H2,1H3,(H,18,22)(H,19,23)

• InChIKey:
• PCPJGTWKYHOGOW-UHFFFAOYSA-N

• N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-hydroxyethyl)oxalamide is a useful research compound. Its molecular formula is C16H22FN3O6S and its molecular weight is 403.43. The purity is usually 95%.

7-chloro-N-(4-isopropylphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893787-13-8

• Formula:
• C24H20ClN5O2S

• InChI:
• InChI=1S/C24H20ClN5O2S/c1-15(2)16-8-11-18(12-9-16)26-22-20-14-17(25)10-13-21(20)30-23(27-22)24(28-29-30)33(31,32)19-6-4-3-5-7-19/h3-15H,1-2H3,(H,26,27)

• InChIKey:
• VOPCTMZUDICDCY-UHFFFAOYSA-N

• 7-chloro-N-(4-isopropylphenyl)-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C24H20ClN5O2S and its molecular weight is 477.97. The purity is usually 95%.

4'-n-Butyl-3-(1,3-dioxan-2-yl)propiophenone

In Stock

• CAS RN:
• 898787-13-8

• Formula:
• C17H24O3

• InChI:
• InChI=1S/C17H24O3/c1-2-3-5-14-6-8-15(9-7-14)16(18)10-11-17-19-12-4-13-20-17/h6-9,17H,2-5,10-13H2,1H3

• InChIKey:
• NYVBSFPANYZIAD-UHFFFAOYSA-N

• 4'-n-Butyl-3-(1,3-dioxan-2-yl)propiophenone is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.

Spermine NONOate

In Stock

• CAS RN:
• 136587-13-8

• Formula:
• C10H26N6O2

• InChI:
• InChI=1S/C10H26N6O2/c11-5-3-8-13-7-1-2-9-15(10-4-6-12)16(18)14-17/h13,17H,1-12H2/b16-14-

• InChIKey:
• QPIOUFBAROSIAN-UHFFFAOYSA-N

• NO donor (EC50 = 6.2 μM, rabbit aorta relaxation). Stable nitric oxide and spermine complex. Spontaneously releases NO in a pH-dependent manner with a half-life of 39 minutes.
  Spermine NONOate is a NO donor. It spontaneously dissociates in a pH-dependent, first-order process with a half-life of 39 minutes and 230 minutes at 37°C and 22-25°C, respectively, (pH 7.4) to liberate 2 moles of NO per mole of parent compound.
  
  

Methyl 4-((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy)benzoate

• CAS RN:
• 1187187-13-8

• Formula:
• C15H13BO5

• InChI:
• InChI=1S/C15H13BO5/c1-19-15(17)10-2-4-12(5-3-10)21-13-6-7-14-11(8-13)9-20-16(14)18/h2-8,18H,9H2,1H3

• InChIKey:
• PABMLERDCICNNG-UHFFFAOYSA-N

• Methyl 4-((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy)benzoate is a useful research compound. Its molecular formula is C15H13BO5 and its molecular weight is 284.07 g/mol. The purity is usually 95%.

[2-(3-Fluoroanilino)-2-oxoethyl] 5-methylthiophene-2-carboxylate

In Stock

• CAS RN:
• 1001787-13-8

• Formula:
• C14H12FNO3S

• InChI:
• InChI=1S/C14H12FNO3S/c1-9-5-6-12(20-9)14(18)19-8-13(17)16-11-4-2-3-10(15)7-11/h2-7H,8H2,1H3,(H,16,17)

• InChIKey:
• YRLLBKLQSALJIP-UHFFFAOYSA-N

• [2-(3-Fluoroanilino)-2-oxoethyl] 5-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H12FNO3S and its molecular weight is 293.31. The purity is usually 95%.

(R)-1-(3,5-Dimethoxyphenyl)propan-1-amine

Usually In Stock

• CAS RN:
• 1213087-13-8

• Formula:
• C11H17NO2

• InChI:
• InChI=1S/C11H17NO2/c1-4-11(12)8-5-9(13-2)7-10(6-8)14-3/h5-7,11H,4,12H2,1-3H3/t11-/m1/s1

• InChIKey:
• YWGGHZCOYWJAAO-LLVKDONJSA-N

• (R)-1-(3,5-Dimethoxyphenyl)propan-1-amine is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.

2-(4-hydroxypiperidin-1-yl)-N-(3-methylbutyl)acetamide

• CAS RN:
• 1250887-13-8

• Formula:
• C12H24N2O2

• InChI:
• InChI=1S/C12H24N2O2/c1-10(2)3-6-13-12(16)9-14-7-4-11(15)5-8-14/h10-11,15H,3-9H2,1-2H3,(H,13,16)

• InChIKey:
• JOUWNQBOPUVKCJ-UHFFFAOYSA-N

• 2-(4-hydroxypiperidin-1-yl)-N-(3-methylbutyl)acetamide is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.

2-[4-(6-Oxo-3-phenylpyridazin-1-yl)piperidin-1-yl]pyridine-3-carbonitrile

Usually In Stock

• CAS RN:
• 2379987-13-8

• Formula:
• C21H19N5O

• InChI:
• InChI=1S/C21H19N5O/c22-15-17-7-4-12-23-21(17)25-13-10-18(11-14-25)26-20(27)9-8-19(24-26)16-5-2-1-3-6-16/h1-9,12,18H,10-11,13-14H2

• InChIKey:
• YDDVOLYEWRVCME-UHFFFAOYSA-N

• 2-[4-(6-Oxo-3-phenylpyridazin-1-yl)piperidin-1-yl]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C21H19N5O and its molecular weight is 357.417. The purity is usually 95%.

1-(5-Fluoropyrimidin-2-yl)azetidine-3-carboxylic acid

In Stock

• CAS RN:
• 1289387-13-8

• Formula:
• C8H8FN3O2

• InChI:
• InChI=1S/C8H8FN3O2/c9-6-1-10-8(11-2-6)12-3-5(4-12)7(13)14/h1-2,5H,3-4H2,(H,13,14)

• InChIKey:
• CWWQJGFDOQLIQC-UHFFFAOYSA-N

• 1-(5-Fluoropyrimidin-2-yl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H8FN3O2 and its molecular weight is 197.17 g/mol. The purity is usually 95%.